![molecular formula CH5ClFNO B173410 O-(fluoromethyl)hydroxylamine;hydrochloride CAS No. 126483-47-4](/img/structure/B173410.png)
O-(fluoromethyl)hydroxylamine;hydrochloride
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Overview
Description
O-(fluoromethyl)hydroxylamine;hydrochloride, also known as FMHA, is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various fields. FMHA is a colorless solid that is soluble in water and has a molecular weight of 107.51 g/mol.
Mechanism of Action
The mechanism of action of O-(fluoromethyl)hydroxylamine;hydrochloride is not fully understood. However, it is believed to act as a nucleophile, reacting with electrophilic centers in various compounds. This compound has been shown to react with carbonyl groups in various compounds, leading to the formation of oximes. This compound has also been shown to react with imines and nitriles, leading to the formation of amines and amides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have low toxicity in animal studies. This compound has been shown to be rapidly metabolized in the liver, with the primary metabolite being hydroxylamine.
Advantages and Limitations for Lab Experiments
One of the advantages of O-(fluoromethyl)hydroxylamine;hydrochloride is its versatility as a reagent in organic synthesis. This compound can be used in a variety of reactions, making it a useful tool for synthetic chemists. Another advantage of this compound is its low toxicity, making it a safer alternative to other reagents.
However, there are also limitations to the use of this compound in lab experiments. One limitation is its low yield in the synthesis process. Another limitation is its relatively high cost compared to other reagents.
Future Directions
There are several future directions for the study of O-(fluoromethyl)hydroxylamine;hydrochloride. One direction is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another direction is the study of the mechanism of action of this compound in more detail. This could lead to the development of new applications for this compound in various fields of research.
Another future direction is the study of the pharmacokinetics and pharmacodynamics of this compound in animal models. This could provide valuable information for the development of this compound as a potential drug candidate. Finally, the study of the toxicity of this compound in animal models could provide important safety information for the use of this compound in various applications.
Conclusion:
In conclusion, this compound is a versatile reagent that has potential applications in various fields of scientific research. Its low toxicity and potential for use as a drug candidate make it an attractive target for further study. However, more research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
The synthesis of O-(fluoromethyl)hydroxylamine;hydrochloride involves the reaction of hydroxylamine hydrochloride with 1-fluoro-2,2-dimethylpropane in the presence of a base such as sodium hydroxide. The reaction takes place in an aprotic solvent such as acetonitrile or dimethyl sulfoxide. The yield of this compound is typically around 60%, and the purity can be improved through recrystallization.
Scientific Research Applications
O-(fluoromethyl)hydroxylamine;hydrochloride has been shown to have potential applications in various fields of scientific research. One of the most promising applications is in the field of organic synthesis. This compound can be used as a reagent for the synthesis of various compounds, including amino acids, peptides, and nucleosides. This compound has also been used in the synthesis of natural products such as alkaloids and terpenoids.
Another potential application of this compound is in the field of medicinal chemistry. This compound has been shown to have antimicrobial activity against various bacteria and fungi. It has also been shown to have antitumor activity against various cancer cell lines. This compound has been studied as a potential drug candidate for the treatment of various diseases, including cancer, bacterial infections, and viral infections.
properties
CAS RN |
126483-47-4 |
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Molecular Formula |
CH5ClFNO |
Molecular Weight |
101.51 g/mol |
IUPAC Name |
O-(fluoromethyl)hydroxylamine;hydrochloride |
InChI |
InChI=1S/CH4FNO.ClH/c2-1-4-3;/h1,3H2;1H |
InChI Key |
MFNNOTDFLSMPRA-UHFFFAOYSA-N |
SMILES |
C(ON)F.Cl |
Canonical SMILES |
C(ON)F.Cl |
synonyms |
O-(fluoromethyl)hydroxylamine hydrochloride |
Origin of Product |
United States |
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